Cas no 2060033-19-2 ((1-aminocyclooctyl)methanol hydrochloride)

• Product Name: (1-aminocyclooctyl)methanol hydrochloride
• CAS No: 2060033-19-2
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD30535975
• CID: 4635513
• PubChem ID: 126802606
• Update Time: 2025-05-19

(1-aminocyclooctyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-aminocyclooctyl)methanol hydrochloride

• MDL： MFCD30535975
• Inchi： 1S/C9H19NO.ClH/c10-9(8-11)6-4-2-1-3-5-7-9;/h11H,1-8,10H2;1H
• InChI Key： QICSWPBUNDXDPB-UHFFFAOYSA-N
• SMILES： C(C1(CCCCCCC1)N)O.Cl

Additional information on (1-aminocyclooctyl)methanol hydrochloride

Introduction to (1-aminocyclooctyl)methanol hydrochloride (CAS No. 2060033-19-2)

(1-aminocyclooctyl)methanol hydrochloride is a specialized chemical compound with the CAS number 2060033-19-2, widely recognized for its applications in pharmaceutical research and biochemical studies. This compound, a hydrochloride salt of (1-aminocyclooctyl)methanol, has garnered significant attention due to its unique structural properties and potential therapeutic benefits. In this detailed exploration, we delve into the compound's chemical characteristics, its significance in modern research, and its emerging applications in the field of medicinal chemistry.

The molecular structure of (1-aminocyclooctyl)methanol hydrochloride consists of a cyclooctyl group attached to a hydroxymethyl group, with the hydrochloride form enhancing its solubility in aqueous solutions. This structural configuration makes it an attractive candidate for various biochemical interactions, particularly in the development of novel drug candidates. The cycloalkyl ring provides a stable scaffold for further functionalization, while the amine and hydroxyl groups offer multiple sites for binding interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the potential of (1-aminocyclooctyl)methanol hydrochloride as a chiral auxiliary and ligand in asymmetric synthesis. Its rigid cycloalkyl backbone minimizes conformational flexibility, ensuring high selectivity in catalytic processes. Researchers have utilized this compound in the synthesis of enantiomerically pure compounds, which are crucial for developing drugs with improved efficacy and reduced side effects. The ability to fine-tune the electronic properties of the molecule through functional group modifications has opened new avenues for designing customized ligands for catalytic applications.

In addition to its role in asymmetric synthesis, (1-aminocyclooctyl)methanol hydrochloride has shown promise in the development of novel therapeutic agents. Its unique chemical properties make it an excellent candidate for targeting specific biological pathways involved in diseases such as cancer and neurodegenerative disorders. Studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The compound's ability to interact with biological macromolecules has sparked interest in its use as a lead compound for drug discovery programs.

The pharmacological profile of (1-aminocyclooctyl)methanol hydrochloride is further enhanced by its hydrochloride salt form, which improves its bioavailability and stability. This has led to increased interest in its use as an intermediate in the synthesis of more complex drug molecules. Researchers have explored its potential in developing treatments for inflammatory diseases, where its ability to modulate cytokine production and immune responses is particularly valuable. The compound's interaction with cellular receptors and enzymes has been studied extensively, providing insights into its mechanism of action and potential therapeutic applications.

The synthetic pathways for producing (1-aminocyclooctyl)methanol hydrochloride have also seen significant advancements. Modern synthetic methods have enabled the efficient preparation of this compound with high purity and yield. Techniques such as catalytic hydrogenation and nucleophilic substitution have been optimized to produce intermediates that can be readily converted into the final product. These advancements have not only improved the accessibility of the compound but also reduced production costs, making it more feasible for large-scale applications in pharmaceutical research.

The environmental impact of synthesizing and using (1-aminocyclooctyl)methanol hydrochloride has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Solvent-free reactions and biocatalytic methods have been explored as alternatives to traditional synthetic approaches. These sustainable practices align with global efforts to promote environmentally friendly chemistry and ensure that pharmaceutical development is both efficient and eco-conscious.

The future prospects of (1-aminocyclooctyl)methanol hydrochloride are promising, with ongoing research expected to uncover new applications and therapeutic uses. As our understanding of complex biological systems continues to grow, the demand for specialized chemical compounds like this one will likely increase. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, (1-aminocyclooctyl)methanol hydrochloride (CAS No. 2060033-19-2) is a versatile compound with significant implications in pharmaceutical research and drug development. Its unique structural features and functional properties make it an invaluable tool for synthetic chemists and medicinal researchers alike. As we continue to explore new frontiers in chemical biology, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.